Cas no 565165-39-1 (1-Benzyl-5-(trifluoromethyl)-1H-benzimidazole-2-thiol)

1-Benzyl-5-(trifluoromethyl)-1H-benzimidazole-2-thiol is a benzimidazole derivative characterized by the presence of a trifluoromethyl group and a benzyl substituent. This compound exhibits notable chemical stability and reactivity due to its thiol functional group, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the benzyl moiety can influence binding affinity in target interactions. Its structural features suggest potential applications in the development of bioactive molecules, particularly in medicinal chemistry for enzyme inhibition or receptor modulation. The compound is typically handled under controlled conditions due to its reactive thiol group, requiring appropriate storage and handling protocols.
1-Benzyl-5-(trifluoromethyl)-1H-benzimidazole-2-thiol structure
565165-39-1 structure
Product Name:1-Benzyl-5-(trifluoromethyl)-1H-benzimidazole-2-thiol
CAS No:565165-39-1
MF:C15H11F3N2S
MW:308.321452379227
MDL:MFCD03964636
CID:3105539
PubChem ID:3764109
Update Time:2025-09-28

1-Benzyl-5-(trifluoromethyl)-1H-benzimidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 1-Benzyl-5-(trifluoromethyl)-1H-benzo[d]imidazole-2-thiol
    • AKOS015998428
    • G30130
    • 1H-benzimidazole-2-thiol, 1-(phenylmethyl)-5-(trifluoromethyl)-
    • LS-08715
    • BRNBRHWUBRSRJQ-UHFFFAOYSA-N
    • EN300-04482
    • ALBB-025864
    • MFCD03964636
    • 565165-39-1
    • CS-0219616
    • 1-benzyl-5-(trifluoromethyl)-1H-1,3-benzodiazole-2-thiol
    • 3-benzyl-6-(trifluoromethyl)-1H-benzimidazole-2-thione
    • 1-Benzyl-5-trifluoromethyl-1H-benzoimidazole-2-thiol
    • 1-benzyl-5-(trifluoromethyl)-1H-benzimidazole-2-thiol
    • Z56886481
    • 1-Benzyl-5-(trifluoromethyl)-1H-benzimidazole-2-thiol
    • MDL: MFCD03964636
    • Inchi: 1S/C15H11F3N2S/c16-15(17,18)11-6-7-13-12(8-11)19-14(21)20(13)9-10-4-2-1-3-5-10/h1-8H,9H2,(H,19,21)
    • InChI Key: BRNBRHWUBRSRJQ-UHFFFAOYSA-N
    • SMILES: S=C1NC2C=C(C(F)(F)F)C=CC=2N1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 308.05950402Da
  • Monoisotopic Mass: 308.05950402Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 47.4Ų

1-Benzyl-5-(trifluoromethyl)-1H-benzimidazole-2-thiol Pricemore >>

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Additional information on 1-Benzyl-5-(trifluoromethyl)-1H-benzimidazole-2-thiol

Recent Advances in the Study of 1-Benzyl-5-(trifluoromethyl)-1H-benzimidazole-2-thiol (CAS: 565165-39-1)

The compound 1-Benzyl-5-(trifluoromethyl)-1H-benzimidazole-2-thiol (CAS: 565165-39-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 1-Benzyl-5-(trifluoromethyl)-1H-benzimidazole-2-thiol as a scaffold for designing novel bioactive molecules. The presence of the trifluoromethyl group and the benzimidazole core imparts distinct electronic and steric properties, making it an attractive candidate for targeting various enzymes and receptors. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory pathways, with promising results in preclinical models.

One of the most notable advancements in the study of this compound is its application in the development of antiviral agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-Benzyl-5-(trifluoromethyl)-1H-benzimidazole-2-thiol exhibit potent activity against a range of RNA viruses, including SARS-CoV-2. The study utilized molecular docking and in vitro assays to identify the compound's mechanism of action, which involves interference with viral RNA polymerase activity.

In addition to its antiviral properties, recent research has also explored the compound's potential in oncology. A team of researchers from the University of California reported in Bioorganic & Medicinal Chemistry Letters that 1-Benzyl-5-(trifluoromethyl)-1H-benzimidazole-2-thiol derivatives show selective cytotoxicity against certain cancer cell lines, particularly those with mutations in the p53 gene. The study suggests that these compounds may act by inducing apoptosis through the mitochondrial pathway.

The synthesis of 1-Benzyl-5-(trifluoromethyl)-1H-benzimidazole-2-thiol has also seen improvements in recent years. A 2022 paper in Organic Process Research & Development described a scalable and cost-effective synthetic route that enhances yield and purity while reducing environmental impact. This advancement is critical for facilitating further research and potential commercialization of the compound.

Despite these promising developments, challenges remain in the clinical translation of 1-Benzyl-5-(trifluoromethyl)-1H-benzimidazole-2-thiol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Ongoing research is focused on modifying the benzimidazole core and side chains to improve these properties while retaining the compound's biological activity.

In conclusion, 1-Benzyl-5-(trifluoromethyl)-1H-benzimidazole-2-thiol (CAS: 565165-39-1) represents a promising scaffold for the development of novel therapeutic agents across multiple disease areas. The latest research underscores its potential in antiviral and anticancer applications, while also highlighting the need for further optimization to overcome current limitations. As synthetic methodologies continue to advance and our understanding of its mechanism of action deepens, this compound is poised to play an increasingly important role in medicinal chemistry and drug discovery.

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